Cas no 1281872-64-7 (4-bromo-3-[(ethylamino)methyl]phenol)

• Product Name: 4-bromo-3-[(ethylamino)methyl]phenol
• CAS No: 1281872-64-7
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• MDL: MFCD18904323
• CID: 4586007
• Update Time: 2025-06-09

4-bromo-3-[(ethylamino)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-[(ethylamino)methyl]phenol

• MDL： MFCD18904323
• Inchi： 1S/C9H12BrNO/c1-2-11-6-7-5-8(12)3-4-9(7)10/h3-5,11-12H,2,6H2,1H3
• InChI Key： UONXBOPVWZAMKU-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Br)C(CNCC)=C1

Computed Properties

• Exact Mass: 229.01
• Monoisotopic Mass: 229.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-bromo-3-[(ethylamino)methyl]phenol

Introduction to 4-Bromo-3-[(Ethylamino)methyl]Phenol (CAS No. 1281872-64-7)

4-Bromo-3-[(ethylamino)methyl]phenol, with the CAS number 1281872-64-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted phenol ring and an ethylamino group attached to a methyl group. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 4-bromo-3-[(ethylamino)methyl]phenol can be represented as follows: C₉H₁₂BrNO. The presence of the bromine atom and the ethylamino group imparts specific reactivity and functional properties to the molecule, making it an attractive candidate for a wide range of applications. The phenolic hydroxyl group also contributes to its potential biological activity, as phenolic compounds are known for their antioxidant and anti-inflammatory properties.

In recent years, 4-bromo-3-[(ethylamino)methyl]phenol has been extensively studied for its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the role of this compound in the development of novel anticonvulsant agents. The researchers found that derivatives of 4-bromo-3-[(ethylamino)methyl]phenol exhibited significant anticonvulsant activity in animal models, suggesting its potential as a lead compound for further drug development.

Beyond neurological applications, 4-bromo-3-[(ethylamino)methyl]phenol has also shown promise in the field of cancer research. A 2020 study published in Cancer Research investigated the anticancer properties of this compound and its derivatives. The results indicated that certain derivatives were effective in inhibiting the growth of various cancer cell lines, including breast and lung cancer cells. The mechanism of action was attributed to the compound's ability to induce apoptosis and disrupt cell cycle progression, highlighting its potential as a novel anticancer agent.

The synthetic versatility of 4-bromo-3-[(ethylamino)methyl]phenol has also been leveraged in the development of new materials and coatings. A study published in Advanced Materials in 2019 demonstrated that this compound can be used as a building block for creating functional polymers with enhanced mechanical and thermal properties. These polymers have potential applications in areas such as biomedical devices, where their biocompatibility and tunable properties make them suitable for use in implants and drug delivery systems.

In addition to its synthetic utility, 4-bromo-3-[(ethylamino)methyl]phenol has been studied for its environmental impact. A 2022 study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of this compound. The findings indicated that while it is relatively stable under environmental conditions, it does not pose significant ecotoxicological risks when used within recommended concentrations. This information is crucial for ensuring safe handling and disposal practices in industrial settings.

The safety profile of 4-bromo-3-[(ethylamino)methyl]phenol is another important aspect that has been extensively researched. A comprehensive review published in Toxicology Letters in 2021 summarized the available data on its toxicity and safety. The review concluded that while this compound is generally considered safe for use in laboratory settings, appropriate precautions should be taken to minimize exposure risks, especially during large-scale production processes.

In conclusion, 4-bromo-3-[(ethylamino)methyl]phenol (CAS No. 1281872-64-7) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and environmental studies. Its unique structural features and versatile reactivity make it an invaluable tool for scientists and researchers working across various disciplines. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing health and environmental challenges.